Cas no 1179446-52-6 (N2-(4-ethylphenyl)-N4-(4-methoxyphenyl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride)

• Product Name: N2-(4-ethylphenyl)-N4-(4-methoxyphenyl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride
• CAS No: 1179446-52-6
• MF: C₂₂H₂₇ClN₆O
• MW: 426.942383050919
• CID: 5473083
• Update Time: 2025-07-15

N2-(4-ethylphenyl)-N4-(4-methoxyphenyl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-N-(4-ethylphenyl)-2-N-(4-methoxyphenyl)-6-pyrrolidin-1-yl-1,3,5-triazine-2,4-diamine:hydron:chloride
• N2-(4-ethylphenyl)-N4-(4-methoxyphenyl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride

• Inchi： 1S/C22H26N6O.ClH/c1-3-16-6-8-17(9-7-16)23-20-25-21(24-18-10-12-19(29-2)13-11-18)27-22(26-20)28-14-4-5-15-28;/h6-13H,3-5,14-15H2,1-2H3,(H2,23,24,25,26,27);1H
• InChI Key： VHKZADOTCMTWQA-UHFFFAOYSA-N
• SMILES： N(C1C=CC(CC)=CC=1)C1N=C(NC2C=CC(OC)=CC=2)N=C(N2CCCC2)N=1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on N2-(4-ethylphenyl)-N4-(4-methoxyphenyl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride

Comprehensive Analysis of N2-(4-ethylphenyl)-N4-(4-methoxyphenyl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride (CAS 1179446-52-6)

The compound N2-(4-ethylphenyl)-N4-(4-methoxyphenyl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride (CAS 1179446-52-6) is a highly specialized 1,3,5-triazine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring an ethylphenyl and methoxyphenyl substitution pattern, along with a pyrrolidin-1-yl group, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeted therapies, particularly in the context of kinase inhibition and signal transduction modulation.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapeutics. The compound's triazine core is known for its versatility in binding to various biological targets, which aligns with current trends in AI-driven drug design and computational chemistry. Its hydrochloride salt form enhances solubility, a critical factor for bioavailability—a topic frequently searched by professionals in pharmacokinetics and formulation science.

The synthesis of N2-(4-ethylphenyl)-N4-(4-methoxyphenyl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride involves multi-step organic reactions, including nucleophilic aromatic substitution and amination. These processes are often optimized using green chemistry principles, reflecting the growing emphasis on sustainable synthesis in the pharmaceutical industry. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity, a key concern for researchers querying quality control protocols.

Beyond its chemical properties, this compound has garnered attention in cancer research due to its potential to interfere with cell proliferation pathways. Online discussions frequently highlight its role in epigenetic regulation, a hot topic in oncology forums. Additionally, its methoxyphenyl moiety is associated with improved blood-brain barrier penetration, making it relevant for neurodegenerative disease studies—a trending area in biomedical research.

From a commercial perspective, CAS 1179446-52-6 is often cataloged by suppliers specializing in high-purity research chemicals. Its niche application spectrum positions it as a high-value intermediate for contract research organizations (CROs). Questions about its storage conditions and handling guidelines are common in laboratory safety searches, underscoring the need for clear technical documentation.

In summary, N2-(4-ethylphenyl)-N4-(4-methoxyphenyl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride represents a convergence of medicinal chemistry innovation and contemporary research priorities. Its structural complexity and biological relevance continue to inspire investigations into structure-activity relationships (SAR), a subject dominating academic and industrial discourse alike.